Cas no 91976-29-3 (Methyl-2,2-dimethyl-3-<1-acetoxy-aethyl>-cyclobutanacetat)

Methyl-2,2-dimethyl-3-<1-acetoxy-aethyl>-cyclobutanacetat structure
91976-29-3 structure
Product Name:Methyl-2,2-dimethyl-3-<1-acetoxy-aethyl>-cyclobutanacetat
CAS No:91976-29-3
MF:C13H22O4
MW:242.311384677887
CID:997660
PubChem ID:262817
Update Time:2025-04-20

Methyl-2,2-dimethyl-3-<1-acetoxy-aethyl>-cyclobutanacetat Chemical and Physical Properties

Names and Identifiers

    • Methyl-2,2-dimethyl-3-<1-acetoxy-aethyl>-cyclobutanacetat
    • NSC96771
    • Methyl {3-[1-(acetyloxy)ethyl]-2,2-dimethylcyclobutyl}acetate
    • DTXSID00919426
    • 91976-29-3
    • NSC-96771
    • Inchi: 1S/C13H22O4/c1-8(17-9(2)14)11-6-10(13(11,3)4)7-12(15)16-5/h8,10-11H,6-7H2,1-5H3
    • InChI Key: LKIXAKGRUDCMMS-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C)C1CC(CC(=O)OC)C1(C)C

Computed Properties

  • Exact Mass: 242.15200
  • Monoisotopic Mass: 242.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.013
  • Boiling Point: 276°C at 760 mmHg
  • Flash Point: 123.8°C
  • Refractive Index: 1.446
  • PSA: 52.60000
  • LogP: 2.16340
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